1-(Pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid

• IUPAC Name: 1-pyrimidin-2-ylimidazole-4-carboxylic acid
• InChI: InChI=1S/C8H6N4O2/c13-7(14)6-4-12(5-11-6)8-9-2-1-3-10-8/h1-5H,(H,13,14)
• InChI Key: VFHAZSBLHLXOEB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)N2C=C(N=C2)C(=O)O
• Molecular Formula: C8H6N4O2
• Molecular Weight: 190.16 g/mol
• CAS RN: 1239735-33-1

Description

1-(Pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid, also known as PI4KIIIβ inhibitor, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

Pyrimidines

are a class of organic compounds that are widely used in the field of medicine and drug design. They are part of many biologically important molecules, including DNA and RNA, where they pair with purines to form the structure of the DNA double helix . Pyrimidines have been found to exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory effects .

Imidazoles

, on the other hand, are a type of heterocyclic compound. They are part of many biologically active molecules and drugs. For example, many antifungal drugs contain an imidazole ring .

Advantages and Limitations for Lab Experiments

The use of 1-(Pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid in lab experiments offers several advantages. The compound is highly specific for this compoundβ, making it a valuable tool for studying the role of this compoundβ in various diseases. In addition, the compound has been shown to have potent antiviral activity, making it a promising candidate for the development of antiviral therapies. However, the limitations of using this compound in lab experiments include the need for further optimization of the compound's pharmacokinetic properties and the potential for off-target effects.

Future Directions

The potential therapeutic applications of 1-(Pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid are vast, and several avenues for future research are being explored. One area of focus is the development of optimized derivatives of the compound with improved pharmacokinetic properties and reduced off-target effects. Another area of research is the use of this compound in combination with other antiviral agents to enhance its efficacy. Finally, the compound's potential as a therapeutic agent for autoimmune disorders and cancer is also being investigated, with promising results in preclinical studies.
Conclusion:
In conclusion, this compound is a promising compound with potential therapeutic applications in various diseases. The compound's potent antiviral activity and specificity for this compoundβ make it a valuable tool for studying the role of this compoundβ in disease and for the development of antiviral therapies. Further research is needed to optimize the compound's pharmacokinetic properties and explore its potential in the treatment of autoimmune disorders and cancer.

Synthesis Methods

The synthesis of 1-(Pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid involves the reaction of 2-aminopyrimidine with ethyl chloroformate to form ethyl 2-(pyrimidin-2-yl) acetate. The subsequent reaction of ethyl 2-(pyrimidin-2-yl) acetate with hydrazine hydrate and sodium acetate results in the formation of this compound.

Scientific Research Applications

1-(Pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid has been extensively studied for its potential therapeutic applications in various diseases, including cancer, viral infections, and autoimmune disorders. The compound acts as a potent inhibitor of this compoundβ, a lipid kinase that plays a crucial role in the replication of several viruses, including hepatitis C virus and dengue virus. Inhibition of this compoundβ by this compound has been shown to reduce viral replication, making it a promising antiviral agent.